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Compound of Interest

Compound Name: 5-Bromo-PAPS

Cat. No.: B1284173 Get Quote

5-Bromo-PAPS: A Comprehensive Technical
Guide for Researchers
An in-depth exploration of the core chemical properties and applications of 2-(5-Bromo-2-

pyridylazo)-5-[N-propyl-N-(3-sulfopropyl)amino]phenol.

This technical guide provides researchers, scientists, and drug development professionals with

a detailed overview of the fundamental chemical properties and applications of 5-Bromo-
PAPS. This highly sensitive colorimetric reagent has become an invaluable tool in various

scientific disciplines, particularly for the quantification of metal ions and the detection of

enzymatic reactions.

Core Chemical Properties
5-Bromo-PAPS, with the chemical name 2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-

sulfopropyl)amino]phenol, is a water-soluble pyridylazo dye. Its chemical structure, featuring a

brominated pyridine ring, an azo group, and a substituted phenol, is responsible for its potent

chromogenic and chelating properties.
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Property Value Reference

Chemical Name

2-(5-Bromo-2-pyridylazo)-5-[N-

propyl-N-(3-

sulfopropyl)amino]phenol

Molecular Formula C₁₇H₁₉BrN₄Na₂O₄S

Molecular Weight 537.34 g/mol

Appearance
Reddish-brown crystalline

powder

CAS Number 158905-17-0

Solubility Water soluble

Stability: Information regarding the specific pH and thermal stability of 5-Bromo-PAPS
solutions is not extensively detailed in the available literature. General practice suggests that

solutions should be protected from light and stored at 2-8°C. For quantitative assays, fresh

preparation of solutions is recommended to ensure accuracy.

Mechanism of Action and Applications
The primary application of 5-Bromo-PAPS lies in its ability to form stable, colored complexes

with a variety of metal ions. This interaction forms the basis of numerous colorimetric assays

for the quantification of these ions in biological and environmental samples.

Metal Ion Detection
Upon chelation with a metal ion, the electronic structure of 5-Bromo-PAPS is altered, leading

to a significant shift in its maximum absorbance wavelength (λmax) and a visible color change.

The intensity of the color produced is directly proportional to the concentration of the metal ion,

allowing for quantitative analysis using spectrophotometry.
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Metal Ion
λmax of Complex
(nm)

Molar Absorptivity
(ε) (L·mol⁻¹·cm⁻¹)

Color of Complex

Zn²⁺ 552 1.33 x 10⁵ Red

Cu²⁺ Data not available Data not available Green

Fe²⁺/Fe³⁺ Data not available Data not available Data not available

Ni²⁺ Data not available Data not available Data not available

Co²⁺ Data not available Data not available Data not available

While 5-Bromo-PAPS is known to form complexes with these metal ions, specific quantitative

data for λmax and molar absorptivity are not readily available in the reviewed literature.

Pyrophosphate Detection
A significant application of 5-Bromo-PAPS is in the detection of pyrophosphate (PPi), a

byproduct of many enzymatic reactions, including DNA and RNA synthesis. This assay is

particularly useful for monitoring the progress of nucleic acid amplification techniques like

LAMP (Loop-mediated isothermal amplification).

The mechanism involves a metal ion displacement reaction. In the presence of manganese

ions (Mn²⁺), 5-Bromo-PAPS forms a colored complex. Pyrophosphate, having a higher affinity

for Mn²⁺, sequesters the metal ions from the 5-Bromo-PAPS complex. This displacement

results in a distinct color change, typically from red to yellow, providing a visual endpoint for the

detection of pyrophosphate.[1][2]

Experimental Protocols
General Protocol for Metal Ion Quantification (Adapted
for Zinc)
This protocol provides a general framework for the colorimetric determination of zinc using 5-
Bromo-PAPS. It can be adapted for other metal ions, though optimization of pH and masking

agents may be necessary.

Materials:
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5-Bromo-PAPS solution (e.g., 0.1 mM in a suitable buffer)

Buffer solution (e.g., Tris-HCl, pH 7.5 - 9.5)

Standard solutions of the metal ion of interest

Sample containing the metal ion

Spectrophotometer

Procedure:

Prepare a series of standard solutions of the metal ion at known concentrations.

In a microplate or cuvette, mix a defined volume of the sample or standard with the 5-
Bromo-PAPS solution and buffer.

Incubate the reaction mixture at a specified temperature for a set period to allow for color

development.

Measure the absorbance of the solution at the λmax of the metal-5-Bromo-PAPS complex.

Construct a standard curve by plotting the absorbance values of the standards against their

concentrations.

Determine the concentration of the metal ion in the sample by interpolating its absorbance

value on the standard curve.

Protocol for Pyrophosphate Detection in Nucleic Acid
Amplification
This protocol outlines the use of 5-Bromo-PAPS for the visual detection of pyrophosphate

generated during a LAMP reaction.

Materials:

LAMP reaction mixture (containing DNA polymerase, primers, dNTPs, and template)
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5-Bromo-PAPS solution

Manganese chloride (MnCl₂) solution

Procedure:

To the complete LAMP reaction mixture, add 5-Bromo-PAPS and MnCl₂ to final

concentrations of approximately 75 µM and 100 µM, respectively. The initial color of the

solution should be indicative of the 5-Bromo-PAPS-Mn²⁺ complex (e.g., red).

Perform the LAMP reaction at the optimal temperature for the polymerase.

Observe the color of the reaction mixture. A color change (e.g., to yellow) indicates the

production of pyrophosphate and, therefore, successful amplification of the target nucleic

acid.[3] No color change suggests the absence of amplification.

Visualizations
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Caption: Metal ion detection workflow using 5-Bromo-PAPS.

Experimental Workflow for Pyrophosphate Detection in
LAMP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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